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Compound of Interest

Compound Name: 4-Methylbenzyl isocyanate

Cat. No.: B1273037

CAS Number: 56651-57-1 Molecular Formula: CosHsNO Molecular Weight: 147.17 g/mol

This document provides a comprehensive technical overview of 4-Methylbenzyl isocyanate, a
reactive chemical intermediate with applications in synthetic chemistry and drug discovery. It is
intended for researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties

4-Methylbenzyl isocyanate is a versatile reagent characterized by the presence of a highly
reactive isocyanate group attached to a 4-methylbenzyl moiety. Its physical state can vary from
a white powder to a clear colorless or yellow liquid.[1][2] Key physical and chemical properties
are summarized in the table below.
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Property Value Reference(s)

White powder or clear
Appearance . [1][2]
colorless to yellow liquid

Purity 299% [1]
1-(isocyanatomethyl)-4-

IUPAC Name [3]
methylbenzene

4-Methylbenzyl isocyanate, p-
Synonyms _ [3]
tolylmethan-isocyanate

Synthesis and Reactivity

While detailed, step-by-step synthesis protocols for 4-Methylbenzyl isocyanate are not readily
available in public literature, its synthesis would likely follow general procedures for the
preparation of isocyanates. Common methods include the phosgenation of the corresponding
primary amine (4-methylbenzylamine) or related reactions.[4]

The core reactivity of 4-Methylbenzyl isocyanate is dictated by the electrophilic carbon atom
of the isocyanate group (-N=C=0). This group readily reacts with nucleophiles such as amines,
alcohols, and thiols to form substituted ureas, carbamates, and thiocarbamates, respectively.[4]
This reactivity is fundamental to its utility as a building block in organic synthesis.

A general workflow for the synthesis of isocyanates from primary amines is depicted below.
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General Isocyanate Synthesis Workflow

Primary Amine (R-NH2) Phosgene (COCI2) or equivalent

Reaction

Carbamoyl chloride intermediate

Isocyanate (R-NCO) HCI (byproduct)

Click to download full resolution via product page

Caption: General synthesis of isocyanates from primary amines.

Applications in Drug Discovery and Development

The utility of 4-Methylbenzyl isocyanate in drug discovery is primarily as a synthon for the
creation of more complex molecules with potential therapeutic activities. Its application has
been noted in the synthesis of substituted benzamides that show affinity for Trace Amine-
Associated Receptors (TAARS), particularly TAARL.[5] TAARs are a class of G-protein coupled
receptors implicated in a variety of neurological and metabolic disorders, making them
attractive targets for drug development.[5]

Compounds derived from 4-Methylbenzyl isocyanate have been investigated for the
treatment of:

o Depression and anxiety disorders[5]

e Psychotic disorders such as schizophrenia[5]
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o Neurological diseases like Parkinson's disease|[5]

» Metabolic disorders including obesity and diabetes[5]

The workflow for utilizing an isocyanate in the synthesis of a urea-linked compound, a common
motif in drug candidates, is illustrated below.
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Isocyanate Reaction in Drug Synthesis

4-Methylbenzyl Isocyanate Amine-containing Scaffold (R'-NH2) Aprotic Solvent

Nucleophilic Addition o Reaction Medium

Urea-linked Drug Candidate

N-Terminal Peptide Modification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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